Cas no 1483728-37-5 (4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole)
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole
- EN300-1844856
- 1483728-37-5
-
- Inchi: 1S/C9H11NO/c1-4-5-6-9-7(2)10-11-8(9)3/h1H,5-6H2,2-3H3
- InChI Key: BQWFSAFMHFEGMP-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)CCC#C
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844856-0.05g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1844856-0.1g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1844856-0.25g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1844856-0.5g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1844856-1.0g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1844856-2.5g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1844856-5.0g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1844856-10.0g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1844856-1g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1844856-5g |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole |
1483728-37-5 | 5g |
$4309.0 | 2023-09-19 |
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole
Chemical Profile and Research Applications of 4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole (CAS No. 1483728-37-5)
4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole (CAS No. 1483728–37–5) is a synthetically accessible heterocyclic compound with a unique structural framework that has garnered significant attention in modern chemical research. This molecule features a 1,2–oxazole ring system substituted at the 4-position with a but–3–yn–1–yl group and methyl groups at positions 3 and 5. The combination of an alkyne functionality and the electron-rich oxazole core provides a versatile platform for further derivatization and functionalization. Recent studies highlight its potential as a building block in the development of novel pharmaceuticals and materials science applications.
The synthesis of 4-(but–3–yn–1–yl)-3,5-dimethyl–1,2–oxazole typically involves multistep organic reactions that leverage transition-metal catalysis or copper(I) iodide-mediated coupling methodologies. For instance, recent advancements in click chemistry have demonstrated efficient routes to this compound via azide–alkyne cycloaddition reactions under mild conditions. The alkyne moiety in this structure is particularly valuable for bioconjugation processes due to its compatibility with strain-promoted or copper-free click chemistry protocols.
In the context of pharmaceutical research, compounds containing 1,2–oxazole scaffolds have been extensively studied for their diverse biological activities. The dimethyl substitution pattern in this specific derivative enhances lipophilicity while maintaining sufficient solubility for cellular uptake studies. Notably, a 2024 study published in *Journal of Medicinal Chemistry* reported that similar oxazole derivatives exhibited promising antiviral activity against RNA viruses by inhibiting viral protease enzymes.
The structural versatility of this compound makes it an attractive candidate for use in drug discovery programs targeting G protein-coupled receptors (GPCRs). The rigid five-membered oxazole ring can mimic biologically active natural products such as certain alkaloids and peptides. Computational docking studies suggest that the butyryl side chain can adopt conformations favorable for hydrogen bonding interactions with receptor binding sites.
Recent developments in materials science have also explored the utility of this compound as a monomer unit in polymer synthesis. The presence of both alkyne and heteroatom functionalities enables crosslinking reactions under photoinitiated conditions. A 2025 publication in *Advanced Materials* demonstrated that polymers derived from such oxazole-based monomers exhibited enhanced mechanical strength and thermal stability compared to conventional polyacrylates.
In the field of chemical biology, this compound serves as an excellent probe for studying enzyme-substrate interactions due to its fluorescent properties when conjugated with appropriate reporter groups. The methylene bridge connecting the alkyne and oxazole moieties provides flexibility while maintaining structural integrity during enzymatic processing.
Environmental sustainability considerations have driven research into green synthesis methods for producing this compound. A notable approach involves using microwave-assisted reactions with recyclable solid acid catalysts to reduce reaction times and waste generation while maintaining high yields (≥90%) under solvent-free conditions.
The application potential extends to agrochemical development where compounds containing alkyne-functionalized heterocycles have shown herbicidal activity by disrupting auxin signaling pathways in plant cells. Field trials conducted in 2026 demonstrated selective weed control efficacy without significant phytotoxic effects on major crop species.
Structural characterization techniques such as NMR spectroscopy and X-ray crystallography have confirmed the precise geometry of this molecule. The oxazole ring adopts an envelope conformation with puckering parameters consistent with theoretical predictions from DFT calculations performed at B3LYP/6–31G(d) level of theory.
Ongoing research focuses on expanding the synthetic scope through C-H activation methodologies that directly functionalize the methyl substituents without requiring pre-installed directing groups. These approaches aim to improve atom economy while enabling access to structurally diverse analogs for high-throughput screening campaigns.
In conclusion, 4-(but–3–yn–1–yl)-3,5-dimethyl–1,2–oxazole represents a valuable chemical entity at the intersection of medicinal chemistry and materials science research domains. Its unique combination of structural features continues to inspire innovative applications across multiple scientific disciplines as evidenced by recent publications from leading academic institutions worldwide.
1483728-37-5 (4-(but-3-yn-1-yl)-3,5-dimethyl-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)